Cas no 2757900-45-9 (2,2-Dimethyl-2,3-dihydro-1-benzofuran-7-yl 4-methylbenzene-1-sulfonate)

2,2-Dimethyl-2,3-dihydro-1-benzofuran-7-yl 4-methylbenzene-1-sulfonate is a specialized sulfonate ester compound featuring a benzofuran core structure. Its key advantages include high reactivity as an intermediate in organic synthesis, particularly in the formation of sulfonated derivatives. The presence of the 2,2-dimethyl group enhances steric stability, while the 4-methylbenzene sulfonate moiety contributes to controlled reactivity in substitution reactions. This compound is valued for its potential applications in pharmaceuticals and agrochemicals, where precise functionalization is required. Its well-defined structure ensures consistent performance in synthetic pathways, making it a reliable choice for researchers developing complex molecular architectures.
2,2-Dimethyl-2,3-dihydro-1-benzofuran-7-yl 4-methylbenzene-1-sulfonate structure
2757900-45-9 structure
Product Name:2,2-Dimethyl-2,3-dihydro-1-benzofuran-7-yl 4-methylbenzene-1-sulfonate
CAS No:2757900-45-9
MF:C17H18O4S
MW:318.387423992157
CID:5560406
PubChem ID:165996739
Update Time:2025-10-31

2,2-Dimethyl-2,3-dihydro-1-benzofuran-7-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

    • EN300-37153321
    • 2757900-45-9
    • 2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl 4-methylbenzene-1-sulfonate
    • 2,2-Dimethyl-2,3-dihydro-1-benzofuran-7-yl 4-methylbenzene-1-sulfonate
    • Inchi: 1S/C17H18O4S/c1-12-7-9-14(10-8-12)22(18,19)21-15-6-4-5-13-11-17(2,3)20-16(13)15/h4-10H,11H2,1-3H3
    • InChI Key: KVYIHVBGJHSHBK-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC1=CC=CC2=C1OC(C)(C)C2

Computed Properties

  • Exact Mass: 318.09258022g/mol
  • Monoisotopic Mass: 318.09258022g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 485
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 61Ų

2,2-Dimethyl-2,3-dihydro-1-benzofuran-7-yl 4-methylbenzene-1-sulfonate Pricemore >>

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Additional information on 2,2-Dimethyl-2,3-dihydro-1-benzofuran-7-yl 4-methylbenzene-1-sulfonate

Comprehensive Overview of 2,2-Dimethyl-2,3-dihydro-1-benzofuran-7-yl 4-methylbenzene-1-sulfonate (CAS No. 2757900-45-9)

2,2-Dimethyl-2,3-dihydro-1-benzofuran-7-yl 4-methylbenzene-1-sulfonate (CAS No. 2757900-45-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique benzofuran core coupled with a sulfonate ester group, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications due to its structural versatility and reactivity under controlled conditions.

In recent years, the demand for high-purity intermediates like 2,2-Dimethyl-2,3-dihydro-1-benzofuran-7-yl 4-methylbenzene-1-sulfonate has surged, driven by advancements in drug discovery and material science. The compound’s CAS No. 2757900-45-9 is frequently searched in academic databases, reflecting its relevance in organic synthesis and catalysis. Its benzofuran moiety is known for its bioactivity, which aligns with current trends in developing sustainable pharmaceuticals and green chemistry solutions.

One of the key advantages of this compound lies in its structural stability and compatibility with various cross-coupling reactions. Chemists often explore its use in palladium-catalyzed transformations, a hot topic in modern synthetic methodologies. Additionally, its sulfonate ester group offers opportunities for further functionalization, making it a versatile building block for heterocyclic compounds.

The growing interest in 2,2-Dimethyl-2,3-dihydro-1-benzofuran-7-yl 4-methylbenzene-1-sulfonate is also linked to its potential role in photovoltaic materials and OLED technologies. As the industry shifts toward renewable energy, researchers are investigating how such aromatic sulfonates can enhance the efficiency of organic semiconductors. This aligns with global efforts to reduce carbon footprints and develop eco-friendly electronic devices.

From a safety and handling perspective, CAS No. 2757900-45-9 requires standard laboratory precautions, similar to other non-hazardous intermediates. Its stability under ambient conditions makes it a practical choice for industrial-scale applications. However, users should always refer to material safety data sheets (MSDS) for specific guidelines.

In conclusion, 2,2-Dimethyl-2,3-dihydro-1-benzofuran-7-yl 4-methylbenzene-1-sulfonate represents a cutting-edge compound with multifaceted applications. Its CAS No. 2757900-45-9 is a testament to its uniqueness in chemical innovation. As research continues, this molecule is poised to play a pivotal role in advancing sustainable chemistry and next-generation materials.

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